Cas no 6975-99-1 (6-Dodecyne)

6-Dodecyne structure

6-Dodecyne structure

Product Name:6-Dodecyne

CAS No:6975-99-1

Molecular Formula:C₁₂H₂₂

Molecular Weight:166.30308

MDL:MFCD00041658

CID:85810

PubChem ID:87567741

6-Dodecyne Properties

Names and Identifiers

- 6-Dodecyne
- Di-n-pentylacetylene
- dodec-6-yne
- Di-n-amyl-acetylen
- Dipentylacetylen
- Dipentylacetylene
- NSC20570
- AKOS006229562
- IHPFQAOOSAGSPN-UHFFFAOYSA-N
- D1192
- D89809
- 6-dodecine
- CS-0322602
- DTXSID80220047
- NSC 20570
- SY049997
- MFCD00041658
- 6975-99-1
- FT-0621106
- NSC-20570
- 6-dodecyn
- DB-242802
- DTXCID80142538
- +Expand
- MDL： MFCD00041658
- InChIKey： IHPFQAOOSAGSPN-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H22/c1-3-5-7-9-11-12-10-8-6-4-2/h3-10H2,1-2H3
- SMILES： CCCCCC#CCCCCC
- BRN： 1737397

Computed Properties

Exact Mass: 166.17200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 6
Monoisotopic Mass: 166.172
Heavy Atom Count: 12
Complexity: 119
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 4.15040
PSA: 0.00000
Refractive Index: 1.4385
Boiling Point: 209°C(lit.)
Melting Point: -13.99°C (estimate)
Flash Point: 99-100°C/4mm
Color/Form: Not available
Solubility: Not available
Density: 0,787 g/cm3

6-Dodecyne Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AB69836-5g	6-Dodecyne	6975-99-1	98%	5g	$187.00	2024-04-19
Aaron	AR003NW8-5g	6-DODECYNE	6975-99-1	98%	5g	$77.00
abcr	AB179204-5 g	6-Dodecyne, 98%; .	6975-99-1	98%	5 g	€73.10	2023-07-20
Ambeed	A717411-25g	6-Dodecyne	6975-99-1	98%	25g	$539.0
eNovation Chemicals LLC	Y1244240-25g	6-DODECYNE	6975-99-1	98%	25g	$410	2023-05-17
TRC	D562043-50mg	6-Dodecyne	6975-99-1		50mg	$ 50.00	2022-06-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L11262-5g	6-Dodecyne, 98%	6975-99-1	98%	5g	￥535.00	2023-04-12
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155775-1ml	6-Dodecyne	6975-99-1	>98.0%(GC)	1ml	¥92.90	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1393272-5g	6-Dodecyne	6975-99-1	98%	5g	￥1263.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X76115-1ml	6-DODECYNE	6975-99-1	98%	1ml	¥128.0	2023-09-05

6-Dodecyne Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:6975-99-1)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

6-Dodecyne Related Literature

1. 768. Studies with acetylenes. Part II. Some reactions of Grignard reagents with propargylic halides. Model linoleic and linolenic acid systems

S. S. Nigam,B. C. L. Weedon J. Chem. Soc. 1957 3868
2. Palladium on carbon-catalyzed synthesis of 2- and 2,3-substituted indoles under heterogeneous conditions

Yasunari Monguchi,Shigeki Mori,Satoka Aoyagi,Azusa Tsutsui,Tomohiro Maegawa,Hironao Sajiki Org. Biomol. Chem. 2010 8 3338
3. Cobalt-catalyzed selective hydroacylation of alkynes

Jian Wu,Wen-Xia Gao,Xiao-Bo Huang,Yun-Bing Zhou,Miao-Chang Liu,Hua-Yue Wu Org. Chem. Front. 2021 8 6048
4. Chromium-catalyzed migratory arylmagnesiation of unactivated alkynes

Jianming Yan,Naohiko Yoshikai Org. Chem. Front. 2017 4 1972
5. Oxygenation of alkynes to α,β-acetylenic ketones with dioxygen catalyzed by N-hydroxyphthalimide combined with a transition metal

Satoshi Sakaguchi,Tomoyuki Takase,Takahiro Iwahama,Yasutaka Ishii Chem. Commun. 1998 2037
6. On the mechanism of titanocenedichloride-catalysed hydromagnesiation of alkynes with alkyl Grignard reagents

Yuan Gao,Fumie Sato J. Chem. Soc. Chem. Commun. 1995 659
7. Synthetic applications of hypophosphite derivatives in reduction

Carole Guyon,Estelle Métay,Florence Popowycz,Marc Lemaire Org. Biomol. Chem. 2015 13 7879
8. Conformationally restricted dynamic supramolecular catalysts for substrate-selective epoxidations

Esmaeil Sheibani,Kenneth W?rnmark Org. Biomol. Chem. 2012 10 2059
9. Synthesis of chiral allylic alcohols by the reaction of chiral titanium–alkyne complexes with carbonyl compounds

Yoshihiro Takayanagi,Koki Yamashita,Yukio Yoshida,Fumie Sato Chem. Commun. 1996 1725
10. Migration of double bonds in end-blocked linear olefinic compounds

A. J. Hubert J. Chem. Soc. C 1967 235

Related Categories

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Amadis Chemical Company Limited

(CAS:6975-99-1)6-Dodecyne

A1206759

Purity:99%

Quantity:25g

Price($):485.0